3-Anilino-5-benzylidene-2-sulfanylideneimidazolidin-4-one
Description
3-Anilino-5-benzylidene-2-sulfanylideneimidazolidin-4-one is a chemical compound . It is a derivative of thiohydantoin . The exact chemical structure of this molecule has not yet been determined since it can potentially exist in several tautomeric and geometric forms (Z-E isomerism) .
Synthesis Analysis
The synthesis of 3-Anilino-5-benzylidene-2-sulfanylideneimidazolidin-4-one has been documented in the literature . The yield of the synthesis was reported to be 52.3% . The compound was synthesized as a potential novel fungicide .Molecular Structure Analysis
The geometries of all the theoretically possible structures of the compound were optimized . The calculations were performed at the density functional theory level using the B3LYP functional and the 6-311++G** basis set . Based on these calculations, the most probable structures of the compound were proposed .Chemical Reactions Analysis
The theoretical predictions of the compound’s structure were verified by comparing the calculated IR as well as the 1H and 13C NMR spectra with the experimental data . It was documented that the compound exists predominantly in the tautomeric structure, in which the movable hydrogen is connected to the nitrogen atom in the hydantoin ring .Physical And Chemical Properties Analysis
The compound has a melting point of 258–260 °C . The compound’s mass spectrometry data shows a m/z, [M + 1] + 263 .Future Directions
Future research could focus on determining the exact chemical structure of 3-Anilino-5-benzylidene-2-sulfanylideneimidazolidin-4-one, as well as its tautomeric and geometric forms . Additionally, further studies could investigate its potential use as a fungicide . Understanding its mechanism of action could also be a valuable area of research.
properties
IUPAC Name |
3-anilino-5-benzylidene-2-sulfanylideneimidazolidin-4-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N3OS/c20-15-14(11-12-7-3-1-4-8-12)17-16(21)19(15)18-13-9-5-2-6-10-13/h1-11,18H,(H,17,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PZCPFZKZYWSZJB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C=C2C(=O)N(C(=S)N2)NC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10839085 |
Source
|
| Record name | 3-Anilino-5-benzylidene-2-sulfanylideneimidazolidin-4-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10839085 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
295.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
821781-86-6 |
Source
|
| Record name | 3-Anilino-5-benzylidene-2-sulfanylideneimidazolidin-4-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10839085 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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